Cas no 99478-35-0 (diethyl (1-aminocyclopropyl)phosphonate hydrochloride)

• Product Name: diethyl (1-aminocyclopropyl)phosphonate hydrochloride
• CAS No: 99478-35-0
• MF: C₇H₁₇ClNO₃P
• MW: 229.641542196274
• MDL: MFCD34576026
• CID: 4383291
• PubChem ID: 86142400
• Update Time: 2025-06-08

diethyl (1-aminocyclopropyl)phosphonate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, (1-aminocyclopropyl)-, diethyl ester, hydrochloride
• Diethyl (1-aminocyclopropyl)phosphonate hydrochloride
• 99478-35-0
• diethyl(1-aminocyclopropyl)phosphonatehydrochloride
• EN300-25401380
• diethyl (1-aminocyclopropyl)phosphonate hydrochloride

• MDL： MFCD34576026
• Inchi： 1S/C7H16NO3P.ClH/c1-3-10-12(9,11-4-2)7(8)5-6-7;/h3-6,8H2,1-2H3;1H
• InChI Key： ACJYXDJEAQUQAP-UHFFFAOYSA-N
• SMILES： Cl.P(C1(CC1)N)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 229.0634581Da
• Monoisotopic Mass: 229.0634581Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Additional information on diethyl (1-aminocyclopropyl)phosphonate hydrochloride

Exploring the Properties and Applications of Diethyl (1-Aminocyclopropyl)Phosphonate Hydrochloride (CAS No. 99478-35-0)

Diethyl (1-aminocyclopropyl)phosphonate hydrochloride (CAS No. 99478-35-0) is a specialized organophosphorus compound with a unique molecular structure that combines a cyclopropylamine moiety with a phosphonate ester group. This compound has garnered significant attention in recent years due to its versatile applications in pharmaceutical research, agrochemical development, and material science. The presence of both aminocyclopropyl and phosphonate functionalities makes it a valuable building block for synthesizing more complex molecules.

One of the key reasons researchers are increasingly interested in diethyl (1-aminocyclopropyl)phosphonate hydrochloride is its potential role in drug discovery. The cyclopropylamine group is known to enhance the metabolic stability of drug candidates, while the phosphonate moiety can improve bioavailability. This dual functionality makes CAS No. 99478-35-0 particularly valuable for developing kinase inhibitors and other targeted therapies that are currently in high demand for treating various conditions.

In the field of agrochemicals, this compound has shown promise as an intermediate for novel plant growth regulators and crop protection agents. The phosphonate group is particularly interesting as it can mimic phosphate groups in biological systems, potentially leading to new modes of action against plant pathogens. With growing global concerns about food security and sustainable agriculture, research into compounds like diethyl (1-aminocyclopropyl)phosphonate hydrochloride has become increasingly important.

From a synthetic chemistry perspective, the compound's stability and reactivity profile make it attractive for various transformations. The hydrochloride salt form (as indicated by the hydrochloride in its name) enhances its solubility in polar solvents, facilitating its use in diverse reaction conditions. Researchers often search for information about the synthesis of aminocyclopropyl phosphonates or reactions of cyclopropylamine derivatives, reflecting the compound's importance in methodological development.

The physical and chemical properties of diethyl (1-aminocyclopropyl)phosphonate hydrochloride have been extensively studied. It typically appears as a white to off-white crystalline powder with good stability under standard storage conditions. Its molecular weight, melting point, and solubility characteristics make it convenient to handle in laboratory settings. These properties are frequently queried by researchers looking to incorporate this building block into their synthetic routes.

Recent advancements in computational chemistry and molecular modeling have shed new light on the potential applications of CAS No. 99478-35-0. The compound's unique three-dimensional structure, featuring the strained cyclopropyl ring, makes it an interesting subject for studies on molecular conformation and bioisosterism. This aligns with current trends in drug design that emphasize the importance of three-dimensional molecular features for target engagement.

Quality control and analytical methods for diethyl (1-aminocyclopropyl)phosphonate hydrochloride have also evolved significantly. Modern techniques such as HPLC-MS and NMR spectroscopy allow for precise characterization of this compound, ensuring its purity for research applications. These analytical aspects are particularly important for researchers investigating phosphonate-containing drug candidates or developing new organophosphorus synthetic methods.

The commercial availability of diethyl (1-aminocyclopropyl)phosphonate hydrochloride has increased in recent years, reflecting growing demand from both academic and industrial research laboratories. Suppliers typically offer this compound with detailed specifications including purity levels, batch-specific analytical data, and appropriate storage recommendations. This availability supports its wider adoption across different research areas.

Looking to the future, the applications of CAS No. 99478-35-0 are expected to expand further. Ongoing research into phosphonate bioisosteres and strained ring systems in medicinal chemistry suggests that this compound will continue to play an important role in the development of new therapeutic agents. Additionally, its potential in materials science, particularly in the design of functionalized surfaces or metal-organic frameworks, represents an exciting frontier for exploration.

For researchers working with diethyl (1-aminocyclopropyl)phosphonate hydrochloride, proper handling and storage remain important considerations. While not classified as hazardous under standard regulations, appropriate laboratory practices should always be followed when working with any chemical compound. This includes using personal protective equipment and working in well-ventilated areas, especially when handling the powdered form.

The scientific literature contains numerous examples of successful applications of this compound, ranging from its use as a key intermediate in total syntheses to its incorporation into novel pharmacophores. These published studies serve as valuable resources for researchers seeking to understand the full potential of diethyl (1-aminocyclopropyl)phosphonate hydrochloride in their own work.

In conclusion, diethyl (1-aminocyclopropyl)phosphonate hydrochloride (CAS No. 99478-35-0) represents a versatile and valuable compound with wide-ranging applications in modern chemical research. Its unique structural features combine the benefits of both cyclopropylamine and phosphonate functionalities, making it particularly useful for pharmaceutical and agrochemical development. As research into strained ring systems and phosphorus-containing bioisosteres continues to advance, the importance of this compound is likely to grow even further in the coming years.